Cas no 2680828-60-6 (Benzyl 3-(3-methoxybenzoyl)piperidine-1-carboxylate)

• Product Name: Benzyl 3-(3-methoxybenzoyl)piperidine-1-carboxylate
• CAS No: 2680828-60-6
• MF: C₂₁H₂₃NO₄
• MW: 353.41162610054
• CID: 5625808
• PubChem ID: 165931905
• Update Time: 2025-06-26

Benzyl 3-(3-methoxybenzoyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28298892
• benzyl 3-(3-methoxybenzoyl)piperidine-1-carboxylate
• 2680828-60-6
• Benzyl 3-(3-methoxybenzoyl)piperidine-1-carboxylate

• Inchi： 1S/C21H23NO4/c1-25-19-11-5-9-17(13-19)20(23)18-10-6-12-22(14-18)21(24)26-15-16-7-3-2-4-8-16/h2-5,7-9,11,13,18H,6,10,12,14-15H2,1H3
• InChI Key： MJRBDRDZAFTICH-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)OC)C1CN(C(=O)OCC2C=CC=CC=2)CCC1

Computed Properties

• Exact Mass: 353.16270821g/mol
• Monoisotopic Mass: 353.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.8Ų

Additional information on Benzyl 3-(3-methoxybenzoyl)piperidine-1-carboxylate

Benzyl 3-(3-methoxybenzoyl)piperidine-1-carboxylate (CAS No. 2680828-60-6): A Comprehensive Overview

Benzyl 3-(3-methoxybenzoyl)piperidine-1-carboxylate, identified by the CAS number 2680828-60-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of Benzyl 3-(3-methoxybenzoyl)piperidine-1-carboxylate make it a valuable scaffold for developing novel bioactive molecules.

The molecular structure of Benzyl 3-(3-methoxybenzoyl)piperidine-1-carboxylate consists of a piperidine ring substituted with a benzyloxy group at the 3-position and a 3-methoxybenzoyl moiety at the 1-position. This unique arrangement contributes to its distinct pharmacophoric properties, which are essential for interacting with biological targets. The presence of the methoxy group in the benzoyl moiety enhances the lipophilicity of the compound, making it more soluble in lipophilic environments and potentially improving its membrane permeability. These characteristics are particularly important for drug candidates that require efficient absorption and distribution within the body.

In recent years, there has been growing interest in exploring the potential of piperidine derivatives as pharmacological agents. Piperidines are known for their ability to modulate various biological pathways, including neurotransmitter systems, enzyme inhibition, and receptor binding. The compound Benzyl 3-(3-methoxybenzoyl)piperidine-1-carboxylate has been studied for its potential role in these areas, particularly in the development of central nervous system (CNS) drugs. Its structural similarity to known bioactive molecules suggests that it may exhibit similar pharmacological effects, making it a promising candidate for further investigation.

One of the most compelling aspects of Benzyl 3-(3-methoxybenzoyl)piperidine-1-carboxylate is its versatility as a chemical scaffold. The piperidine ring provides a stable core structure that can be modified to target specific biological pathways. For instance, modifications at the benzyloxy and 3-methoxybenzoyl positions can fine-tune the compound's pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability. This flexibility allows researchers to design derivatives with enhanced efficacy and reduced side effects.

Recent studies have highlighted the importance of piperidine derivatives in the development of antipsychotic and antidepressant drugs. The compound Benzyl 3-(3-methoxybenzoyl)piperidine-1-carboxylate has been investigated for its potential to interact with serotonin and dopamine receptors, which are key targets in treating mental health disorders. Preliminary findings suggest that this compound may exhibit agonistic or modulatory effects on these receptors, potentially leading to novel therapeutic interventions.

The synthesis of Benzyl 3-(3-methoxybenzoyl)piperidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the formation of the piperidine core, followed by functionalization at the benzyloxy and 3-methoxybenzoyl positions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These synthetic strategies ensure that researchers obtain high-quality material for further characterization and biological testing.

In terms of analytical characterization, Benzyl 3-(3-methoxybenzoyl)piperidine-1-carboxylate has been extensively analyzed using various spectroscopic techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed information about the molecular structure and purity of the compound. Additionally, chromatographic techniques such as high-performance liquid chromatography (HPLC) have been used to isolate and purify the desired product from reaction mixtures.

The pharmacological evaluation of Benzyl 3-(3-methoxybenzoyl)piperidine-1-carboxylate has revealed several interesting properties. In vitro studies have demonstrated its ability to bind to specific receptors and enzymes, suggesting potential therapeutic applications in areas such as pain management, inflammation modulation, and neuroprotection. Animal models have further supported these findings by showing promising results in behaviorally relevant assays.

The development of novel drugs often involves iterative optimization processes to enhance efficacy and safety profiles. Researchers have explored various derivatives of Benzyl 3-(3-methoxybenzoyl)piperidine-1-carboxylate by modifying its structural components to improve pharmacological properties. These modifications have led to compounds with improved solubility, reduced toxicity, and enhanced target specificity.

The future prospects for Benzyl 3-(3-methoxybenzoyl)piperidine-1-carboxylate are promising, with ongoing research aimed at elucidating its mechanism of action and exploring new therapeutic indications. Advances in computational chemistry and molecular modeling are expected to play a crucial role in designing more effective derivatives based on this scaffold.

In conclusion, Benzyl 3-(3-methoxybenzoyl)piperidine-1-carboxylate (CAS No. 2680828-60-6) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique chemical properties make it an attractive scaffold for developing novel bioactive molecules targeting various disease pathways. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in drug discovery efforts across multiple therapeutic areas.